Cas no 1359087-08-3 (2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1359087-08-3
• MF: C₂₆H₂₁N₃O₂
• MW: 407.463845968246
• CID: 5400113
• Update Time: 2025-07-09

2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C26H21N3O2/c1-16-8-11-19(12-9-16)24-27-25(31-28-24)23-15-29(20-13-10-17(2)18(3)14-20)26(30)22-7-5-4-6-21(22)23/h4-15H,1-3H3
• InChI Key： XWSHVECHWVYVDS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(C)C=C3)N=2)=CN1C1=CC=C(C)C(C)=C1

Additional information on 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

2-(3,4-Dimethylphenyl)-4-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-1,2-Dihydroisoquinolin-1-One: A Comprehensive Overview

The compound with CAS No. 1359087-08-3, commonly referred to as 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a dihydroisoquinolinone core and functional groups such as oxadiazole and dimethylphenyl substituents. These features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydroisoquinolinone derivatives in the field of medicinal chemistry. The presence of the oxadiazole ring in this compound has been shown to enhance its biological activity, making it a promising candidate for drug development. Researchers have explored its potential as an anticancer agent, where it has demonstrated selective cytotoxicity against various cancer cell lines. Additionally, the compound's ability to modulate enzyme activity has opened avenues for its use in treating metabolic disorders.

The synthesis of 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of dimethylphenyl groups into the structure not only enhances its stability but also improves its solubility in organic solvents. This makes it easier to handle in laboratory settings and scalable for industrial production.

In terms of applications beyond medicine, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in catalysis and sensor technology. Recent advancements in green chemistry have also made this compound a subject of interest for developing eco-friendly synthetic pathways.

The structural uniqueness of 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one lies in the combination of an isoquinolinone skeleton with an oxadiazole moiety. This combination creates a molecule with both aromatic and heterocyclic characteristics, which are essential for its diverse reactivity. The dimethylphenyl substituents further contribute to its electronic properties, making it versatile for various chemical transformations.

From an environmental standpoint, the synthesis and application of this compound align with current sustainability goals. Its high efficiency in catalytic processes reduces waste generation during industrial applications. Furthermore, ongoing research is focused on optimizing its production methods to minimize energy consumption and maximize yield.

In conclusion, CAS No. 1359087-08-3, or 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As scientific understanding continues to evolve, this compound is expected to play an increasingly significant role in advancing modern chemistry.